Cas no 6540-78-9 (acridine-9(10H)-thione)
acridine-9(10H)-thione structure
Product Name:acridine-9(10H)-thione
CAS No:6540-78-9
MF:C13H9NS
MW:211.282261610031
CID:961861
PubChem ID:2818474
Update Time:2025-04-19
acridine-9(10H)-thione Chemical and Physical Properties
Names and Identifiers
-
- acridine-9(10H)-thione
- 9-Acridanthione
- 10H-acridine-9-thione
- 3,10'-Bi-10H-phenoxazine
- 3,10'-Biphenoxazin
- 3,10'-diphenoxazine
- Thio-9 acridanone
- InChI=1/C13H9NS/c15-13-9-5-1-3-7-11(9)14-12-8-4-2-6-10(12)13/h1-8H,(H,14,15
- 9-Acridinethiol
- NSC521164
- 9-mercaptoacridine
- Acridine-9-thiol
- Thioacridone
- CCG-253894
- 6540-78-9
- 9-Acridinethiol #
- 85842-92-8
- UNII-QCJ587J6UO
- AKOS005394884
- NSC 521164
- SCHEMBL745474
- QCJ587J6UO
- Acridine-9-thiole
- NSC-521164
- STK092237
- HS-8397
- SCHEMBL9291584
- 9(10H)-ACRIDINONE, THIO-
- FLCWLOFMVFESNI-UHFFFAOYSA-N
- 9-acridinethione
- 9,10-DIHYDROACRIDINE-9-THIONE
- DTXSID60215714
- CHEBI:183750
- 9(10H)-Acridinethione
- DS-009294
-
- Inchi: 1S/C13H9NS/c15-13-9-5-1-3-7-11(9)14-12-8-4-2-6-10(12)13/h1-8H,(H,14,15)
- InChI Key: FLCWLOFMVFESNI-UHFFFAOYSA-N
- SMILES: S=C1C2C=CC=CC=2NC2C=CC=CC=21
Computed Properties
- Exact Mass: 211.04600
- Monoisotopic Mass: 211.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Density: 1.31
- Boiling Point: 377.6°C at 760 mmHg
- Flash Point: 182.2°C
- Refractive Index: 1.742
- PSA: 47.88000
- LogP: 4.05060
acridine-9(10H)-thione Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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